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Compound of Interest

Compound Name: Palladium(II) iodide

Cat. No.: B3021910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for Palladium(II)
iodide (PdI₂). The following sections detail the toxicological properties, occupational exposure

limits, safe handling procedures, emergency protocols, and waste disposal of this compound,

tailored for professionals in research and development.

Chemical and Physical Properties
Palladium(II) iodide is a black, crystalline solid that is insoluble in water.[1] It is a key

precursor and catalyst in various chemical syntheses. A summary of its key physical and

chemical properties is provided below.
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Property Value

Chemical Formula PdI₂

Molar Mass 360.23 g/mol [2]

Appearance Black crystals[1]

Density 6.003 g/cm³ at 25 °C[2]

Melting Point 350 °C (decomposes)[1][2]

Solubility Insoluble in water[1]

CAS Number 7790-38-7[2]

Toxicological Data and Hazard Identification
Palladium(II) iodide is classified as a hazardous substance. The primary hazards include skin

irritation, serious eye irritation, and respiratory sensitization.[3]

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Acute Toxicity
Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%), for Palladium(II) iodide is not readily available in published literature or

safety data sheets. However, data for the related compound, Palladium(II) chloride (PdCl₂), can

provide an indication of the potential toxicity of palladium salts.

Compound Route Species Value

Palladium(II) chloride Oral Rat 2704 mg/kg
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Occupational Exposure Limits
Currently, there are no specific occupational exposure limits established for Palladium(II)
iodide by major regulatory bodies such as OSHA, NIOSH, or ACGIH. However, general limits

for palladium and its compounds, as well as for nuisance dust, should be observed.

Agency Substance Limit

OSHA
Inert or Nuisance Dust

(Respirable fraction)
5 mg/m³

OSHA
Inert or Nuisance Dust (Total

dust)
15 mg/m³

Safe Handling and Personal Protective Equipment
(PPE)
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

Palladium(II) iodide.

Engineering Controls
Work with Palladium(II) iodide should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are required.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Ensure full skin

coverage.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.
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Experimental Protocols: General Handling
Procedure
The following is a general protocol for handling Palladium(II) iodide in a laboratory setting.

This should be adapted to the specific requirements of the experiment.

Preparation:

Ensure the work area (fume hood) is clean and uncluttered.

Assemble all necessary glassware and equipment.

Don the appropriate PPE as outlined in Section 3.2.

Weighing and Transfer:

Weigh the required amount of Palladium(II) iodide in a tared, sealed container to

minimize dust generation.

If transferring the solid, do so carefully to avoid creating airborne dust. Use a spatula or

powder funnel.

Reaction Setup:

Add the Palladium(II) iodide to the reaction vessel within the fume hood.

If the reaction is air-sensitive, utilize Schlenk line or glovebox techniques.

Post-Reaction:

Quench the reaction safely according to the specific experimental procedure.

Clean all glassware thoroughly.

Waste Disposal:

Dispose of all waste containing Palladium(II) iodide as hazardous waste in a clearly

labeled, sealed container.
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Emergency Procedures
First Aid Measures

In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If ingested: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response Workflow
A logical workflow for handling a Palladium(II) iodide spill is crucial to ensure safety and

minimize contamination.
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Palladium(II) Iodide Spill Occurs

Alert personnel in the immediate area

Evacuate the area if necessary

Assess the spill size and risk

Small Spill (<1g)

Minor

Large Spill (>1g) or Dust Cloud

Major

Don appropriate PPE

Contain the spill with absorbent pads

Carefully sweep solid into a container

Decontaminate the area

Dispose of waste as hazardous

Report the incident

Click to download full resolution via product page

Caption: Workflow for a Palladium(II) iodide spill response.
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Storage and Disposal
Storage

Store Palladium(II) iodide in a tightly closed container.

Keep the container in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as acids and strong oxidizing agents.

Disposal
All waste containing Palladium(II) iodide must be treated as hazardous waste.

Collect waste in a designated, sealed, and clearly labeled container.

Dispose of the waste in accordance with all local, state, and federal regulations. Do not

dispose of it down the drain.

General Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely working with Palladium(II)
iodide in a laboratory setting.
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Experiment Planning

Conduct Risk Assessment

Gather Materials & PPE

Prepare Fume Hood

Handle PdI2 per Protocol

Perform Reaction

Reaction Workup

Clean Glassware & Area

Dispose of Hazardous Waste

Document Experiment

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safe laboratory use of Palladium(II) iodide.
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Incompatible Materials and Hazardous
Decomposition Products

Incompatible Materials: Avoid contact with strong acids and oxidizing agents.

Hazardous Decomposition Products: Thermal decomposition may produce hydrogen iodide

and palladium oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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